Cas no 2138394-62-2 (1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138394-62-2
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 6360758
• PubChem ID: 165833172
• Update Time: 2025-05-20

1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid
• EN300-1077506
• 2138394-62-2

• Inchi： 1S/C10H11F3N2O3/c1-5(2)3-15-4-14-7(10(11,12)13)6(8(15)16)9(17)18/h4-5H,3H2,1-2H3,(H,17,18)
• InChI Key： VHXJEVPKUYAFPN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(N(C=N1)CC(C)C)=O)(F)F

Computed Properties

• Exact Mass: 264.07217670g/mol
• Monoisotopic Mass: 264.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70Ų

Additional information on 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid

1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138394-62-2): A Comprehensive Overview

1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138394-62-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a trifluoromethyl group and a 2-methylpropyl substituent. These features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The trifluoromethyl group is a well-known functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly valuable in the design of drugs that need to cross biological membranes efficiently. The presence of this group in 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid suggests that it may exhibit favorable pharmacokinetic properties, such as improved bioavailability and reduced susceptibility to metabolic degradation.

The pyrimidine scaffold is a fundamental building block in many biologically active compounds, including nucleosides, nucleotides, and various pharmaceutical agents. Pyrimidine derivatives have been extensively studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The specific structure of 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid may offer unique advantages in these areas due to its enhanced stability and potential for targeted interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly alter the electronic properties of molecules, leading to changes in their reactivity and binding affinity. In the case of 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid, the trifluoromethyl group may enhance its binding affinity to specific protein targets, thereby improving its efficacy as a therapeutic agent.

The carboxylic acid functional group in 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid provides opportunities for further chemical modifications. For instance, esterification or amide formation can be used to create prodrugs that are more stable in the bloodstream but are activated upon reaching their target tissues. This approach can improve the drug's pharmacological profile and reduce potential side effects.

In terms of synthetic accessibility, 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid can be synthesized using well-established methods in organic chemistry. The key steps typically involve the condensation of appropriate starting materials followed by functional group transformations to introduce the desired substituents. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production if required.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid. Preclinical studies have shown promising results in terms of its pharmacological activity and safety profile. However, further clinical trials are necessary to validate these findings and determine its potential as a therapeutic agent for various diseases.

The potential applications of 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid are diverse. Its unique structure and functional groups make it a promising candidate for the development of new drugs targeting various diseases. For example, it may have applications in the treatment of viral infections, bacterial infections, and cancer due to its potential antiviral, antibacterial, and anticancer properties.

In conclusion, 1-(2-methylpropyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138394-62-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will play an important role in the discovery of new therapeutic agents with improved efficacy and safety profiles.